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Cat. No.: B1585259 Get Quote

Introduction

1,2-Epoxytetradecane, also known as 1,2-tetradecylene oxide, is a valuable epoxide

intermediate in the synthesis of various fine chemicals. Its high reactivity, stemming from the

strained three-membered ether ring, allows for facile ring-opening reactions, making it a key

building block for producing surfactants, lubricants, plasticizers, and specialty polymers.[1] The

primary route to this compound is through the epoxidation of the readily available alpha-olefin,

1-tetradecene.

This technical guide provides a comprehensive overview of the principal methods for the

synthesis of 1,2-epoxytetradecane from 1-tetradecene. It details established experimental

protocols, presents a comparative summary of quantitative data from various methods, and

illustrates the reaction pathways and experimental workflows for researchers, scientists, and

drug development professionals.

Comparative Analysis of Synthesis Methods
The choice of a synthetic strategy for the epoxidation of 1-tetradecene is governed by factors

such as reaction efficiency, cost, safety, and environmental impact. The most common methods

include classic epoxidation with peroxy acids, metal-catalyzed oxidations, and enzymatic

conversions.
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Note: "RT" denotes room temperature. Data for m-CPBA and other metal-catalyzed methods

are often generalized from similar alkenes, as specific quantitative data for 1-tetradecene can

vary with precise conditions.

Core Synthesis Pathways & Workflows
The synthesis of 1,2-epoxytetradecane involves the conversion of the alkene's pi-bond into a

C-O-C sigma-bonded ring.
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Caption: General reaction scheme for the epoxidation of 1-tetradecene.

A typical laboratory synthesis follows a standard workflow from reaction setup to the isolation of

the purified epoxide.
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Caption: Generalized experimental workflow for the synthesis of 1,2-epoxytetradecane.

Selecting the appropriate synthesis method depends on the specific requirements of the

researcher, such as scale, cost, and environmental considerations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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